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Compound of Interest

Compound Name: 2-Bromothiazole

Cat. No.: B021250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for 2-Bromothiazole (CAS

No. 3034-53-5), a versatile heterocyclic building block utilized in pharmaceutical and chemical

synthesis. Due to its hazardous properties, strict adherence to the following procedures is

essential to ensure a safe laboratory environment.

Hazard Identification and Classification
2-Bromothiazole is classified as a hazardous substance requiring careful handling. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following classifications:

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[1]

[2][3]

Serious Eye Damage/Eye

Irritation
2A / 2

H319: Causes serious eye

irritation.[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1][2][3]

Flammable Liquids 4 H227: Combustible liquid.[3]

Signal Word: Warning[1][2]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Bromothiazole is crucial for safe

storage and handling.

Table 2: Physical and Chemical Properties of 2-Bromothiazole

Property Value

Molecular Formula C₃H₂BrNS

Molecular Weight 164.02 g/mol

Appearance
Colorless to pale yellow or orange-brown

liquid[4]

Boiling Point 171 °C (lit.)[5]

Density 1.82 g/mL at 25 °C (lit.)[5]

Refractive Index n20/D 1.593 (lit.)[5]

Flash Point 63 °C (145.4 °F)[2]

Solubility
Insoluble in water. Soluble in organic solvents

like Chloroform and Dichloromethane.[4]
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Toxicological Information
While 2-Bromothiazole is known to be an irritant, comprehensive quantitative toxicological

data is limited. The toxicological properties have not been fully investigated.[2]

Table 3: Acute Toxicity Data

Exposure Route Result

Oral No data available[1][2]

Dermal No data available[1][2]

Inhalation No data available[1][2]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[2][6]

Safe Handling and Storage
Standard Operating Procedure for Handling
Adherence to a strict handling protocol is mandatory to minimize exposure risk.
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Standard Operating Procedure for Handling 2-Bromothiazole

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Ensure Fume Hood is Operational

Gather all necessary materials

Don Personal Protective Equipment (PPE)

Handle exclusively within a
certified chemical fume hood.

Ground equipment to prevent
static discharge.

Avoid contact with skin and eyes.

Avoid inhalation of vapors.

Keep away from ignition sources.

Tightly seal container.

Decontaminate work area.

Remove and properly dispose of/clean PPE.

Wash hands thoroughly.

Click to download full resolution via product page

Handling Workflow
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Storage Conditions
Proper storage is critical to maintain the stability and integrity of 2-Bromothiazole.

Temperature: Store in a cool, dry, and well-ventilated area, with some sources

recommending refrigeration (2-8°C).[4][6]

Container: Keep the container tightly closed.[1][6]

Incompatibilities: Store away from strong oxidizing agents.[2][6]

Ignition Sources: Keep away from heat, sparks, and open flames.[2][6]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are the primary means of preventing exposure.

Engineering Controls: Always handle 2-Bromothiazole in a well-ventilated area, preferably

within a chemical fume hood.[1] Ensure that eyewash stations and safety showers are

readily accessible.[2]

Personal Protective Equipment:

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face

Wear tightly fitting safety goggles or a face

shield (conforming to EN 166 or NIOSH

standards).[1][2]

Skin

Chemical-resistant gloves (e.g., nitrile) must be

worn.[1] Wear a lab coat, and for larger

quantities, consider an apron or chemical-

resistant suit.[7]

Respiratory

If a fume hood is not available or if exposure

limits are exceeded, use a NIOSH-approved full-

face respirator with appropriate cartridges.[1][2]

First Aid Measures
In the event of exposure, immediate action is required.

Table 5: First Aid Procedures
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Exposure Route First Aid Measure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Fire-Fighting Measures
2-Bromothiazole is a combustible liquid.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[1][2] Water spray or water mist may be used to cool closed containers.[2]

Hazardous Combustion Products: Combustion may produce nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO₂), hydrogen halides, and sulfur oxides.[2][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][2]

Accidental Release Measures
In the event of a spill, follow these emergency procedures.
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Emergency Response Protocol for a 2-Bromothiazole Spill

Initial Response

Containment & Cleanup

Post-Cleanup

Evacuate non-essential personnel
from the immediate area.

Remove all sources of ignition.

Ensure adequate ventilation.

Don appropriate PPE.

Contain the spill using inert
absorbent material (e.g., sand, silica gel).

Use non-sparking tools for cleanup.

Collect absorbed material into a suitable,
closed container for disposal.

Do not flush into drains.

Decontaminate the spill area.

Dispose of waste in accordance with
local, state, and federal regulations.

Click to download full resolution via product page

Spill Response Workflow
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Disposal Considerations
Waste from 2-Bromothiazole is classified as hazardous.[4] Dispose of the chemical and any

contaminated materials in accordance with all applicable local, state, and federal regulations.

Do not allow the material to enter drains or the environment.[1][4]

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

risk assessment, which should be conducted by qualified personnel before handling 2-
Bromothiazole. The information provided is based on currently available data and may be

subject to revision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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